Cas no 2229249-83-4 (2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine)

• Product Name: 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine
• CAS No: 2229249-83-4
• MF: C₇H₇Br₂NO
• MW: 280.944580316544
• CID: 6012517
• PubChem ID: 165784899
• Update Time: 2025-06-13

2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine
• EN300-1921524
• 2229249-83-4

• Inchi： 1S/C7H7Br2NO/c1-4(3-10)6-2-5(8)7(9)11-6/h2H,1,3,10H2
• InChI Key： PLDHWRPVIOUQLH-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)C(=C)CN)Br

Computed Properties

• Exact Mass: 280.88739g/mol
• Monoisotopic Mass: 278.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2229249-83-4 and Product Name: 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine

The compound with the CAS number 2229249-83-4 and the product name 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of bromine substituents on the furan ring and the amine functional group on the propenyl moiety endows this molecule with distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring heterocyclic compounds as pharmacophores in drug discovery. The furan moiety, in particular, is known for its versatility and prevalence in bioactive molecules. The substitution pattern of 4,5-dibromo on the furan ring enhances its reactivity, making it an attractive candidate for further functionalization. This compound's structure is particularly noteworthy because it combines the electrophilic nature of the bromine atoms with the nucleophilic capability of the amine group, providing multiple sites for interaction with biological targets.

The amine functional group at the 1-position of the prop-2-enyl chain is particularly significant. Amines are well-documented pharmacophores that can participate in various types of interactions within biological systems, including hydrogen bonding and ionic interactions. This makes 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating similar amine-containing compounds for their potential roles in modulating enzyme activity and receptor binding. The unique combination of structural elements in this compound suggests that it may exhibit novel mechanisms of action.

Recent studies have highlighted the importance of brominated furans in drug development. The bromine atoms not only serve as handles for further chemical modifications but also contribute to the compound's lipophilicity and metabolic stability. These properties are crucial for optimizing pharmacokinetic profiles, which are often determining factors in drug efficacy and safety. The 4,5-dibromo substitution pattern specifically has been shown to enhance binding affinity to certain biological targets, making it a valuable feature for medicinal chemists to exploit.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various diseases. For instance, researchers have been exploring furan-based compounds as inhibitors of enzymes involved in cancer metabolism. The propenyl moiety provides a flexible linker that can be tailored to optimize binding interactions with specific enzyme active sites. This structural feature allows for fine-tuning of molecular properties such as solubility and bioavailability, which are critical for drug development.

Another area where this compound shows promise is in the treatment of infectious diseases. Furan derivatives have been investigated for their antimicrobial and antiviral properties. The amine group can interact with bacterial enzymes or viral proteases, disrupting essential biological processes. Additionally, the bromine atoms can be leveraged to develop prodrugs that release active compounds inside pathogens, enhancing therapeutic efficacy while minimizing side effects on host cells.

The synthesis of 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled precise functionalization at multiple positions within the molecule. These methods not only improve yield but also allow for greater control over stereochemistry, which is often critical for biological activity.

In conclusion, 2-(4,5-dibromofuran-2-yl)prop-2-en-1-amine represents a compelling example of how structural innovation can drive progress in drug discovery. Its unique combination of functional groups and substitution patterns makes it a versatile scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound and related derivatives, it is likely that we will see further advancements in our ability to treat a wide range of diseases.